Cas no 2227795-27-7 ((2S)-2-amino-2-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol
• CAS No: 2227795-27-7
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6213941
• PubChem ID: 165783417
• Update Time: 2025-07-02

(2S)-2-amino-2-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol
• 2227795-27-7
• EN300-1760803

• Inchi： 1S/C9H14N2O2/c1-6-3-7(8(10)5-12)4-9(11-6)13-2/h3-4,8,12H,5,10H2,1-2H3/t8-/m1/s1
• InChI Key： OOMMOWLPCOQUFC-MRVPVSSYSA-N
• SMILES： OC[C@H](C1C=C(N=C(C)C=1)OC)N

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68.4Ų

Additional information on (2S)-2-amino-2-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol

Compound Introduction: (2S)-2-amino-2-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol (CAS No. 2227795-27-7)

The compound (2S)-2-amino-2-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol, identified by its CAS number 2227795-27-7, represents a significant advancement in the field of pharmaceutical chemistry. This chiral amino alcohol derivative, featuring a pyridine scaffold, has garnered attention due to its structural complexity and potential biological activity. The presence of a stereogenic center at the (2S) configuration and the specific substitution pattern on the pyridine ring contribute to its unique chemical and pharmacological properties.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those incorporating pyridine moieties. Pyridine derivatives are widely recognized for their role in medicinal chemistry, serving as key structural motifs in numerous therapeutic agents. The compound in question, (2S)-2-amino-2-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol, combines these elements with an amine functionality, suggesting potential applications in modulating biological pathways involving enzyme inhibition or receptor interaction.

The stereochemistry of this compound is particularly noteworthy. The (S) configuration at the chiral center can significantly influence its pharmacokinetic and pharmacodynamic profiles. Chiral drugs often exhibit different biological activities depending on their stereochemical orientation, making the precise control of stereochemistry a critical aspect of drug design. The synthesis and characterization of this compound underscore the growing emphasis on enantioselective synthesis in modern pharmaceutical research.

Moreover, the substituents on the pyridine ring—specifically the 2-methoxy and 6-methyl groups—play a crucial role in determining the compound's electronic properties and interactions with biological targets. These functional groups can modulate solubility, lipophilicity, and binding affinity, thereby influencing the compound's overall efficacy and safety profile. The integration of these features into a single molecular framework highlights the sophisticated approach taken by medicinal chemists to optimize drug-like properties.

In the context of contemporary pharmaceutical research, this compound aligns with emerging trends toward targeted therapy and personalized medicine. The development of small molecules that can selectively interact with specific biological pathways is essential for improving treatment outcomes while minimizing side effects. The unique structure of (2S)-2-amino-2-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol positions it as a promising candidate for further investigation in this area.

Recent advancements in computational chemistry have enabled more efficient screening and design of novel drug candidates. Molecular modeling techniques can predict how a compound will interact with biological targets at the atomic level, providing valuable insights into its potential therapeutic activity. By leveraging these tools, researchers can accelerate the drug discovery process and identify promising leads more rapidly. The synthesis and characterization of compounds like (2S)-2-amino-2-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol contribute to this growing body of knowledge.

The compound's potential applications extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing new analytical methods. For instance, derivatives of this compound could serve as probes for investigating metalloproteinases or other enzymes involved in disease pathways. Such studies not only enhance our understanding of biological processes but also pave the way for novel therapeutic strategies.

Furthermore, the environmental impact of pharmaceutical development is increasingly being considered in modern research practices. Sustainable synthesis methods and green chemistry principles are being integrated into drug design to minimize waste and reduce environmental footprint. The preparation of (2S)-2-amino-2-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol exemplifies these efforts by demonstrating how complex molecules can be synthesized efficiently while adhering to environmental guidelines.

In conclusion, (2S)-2-amino-2-(2-methoxy-6-methylpyridin-4-ylenthananediol (CAS No. 2227795–27–7) represents a significant contribution to pharmaceutical chemistry. Its unique structural features, combined with its potential biological activity, make it a compelling subject for further research. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in developing innovative therapies and advancing scientific knowledge.